![molecular formula C16H14BrClN2O B6263289 1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 2411293-73-5](/img/no-structure.png)
1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one
Overview
Description
1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one, commonly known as BCD, is a synthetic organic compound with a wide range of scientific research applications. BCD has been used in the synthesis of a variety of compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
BCD has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs and treatments. BCD has been used in the synthesis of a variety of compounds, including polymers and polyesters, and has been studied for its biochemical and physiological effects. BCD has also been used in the development of new drugs and treatments, as well as in the study of the mechanism of action of existing drugs.
Mechanism of Action
The mechanism of action of BCD is not well-understood, but it is believed to act as an inhibitor of certain enzymes. BCD has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes involved in the synthesis of inflammatory mediators. BCD also acts as a competitive inhibitor of cyclooxygenase-1 (COX-1), which is involved in the regulation of blood clotting.
Biochemical and Physiological Effects
BCD has been studied for its biochemical and physiological effects. BCD has been shown to reduce inflammation, pain, and fever. It has also been shown to reduce the levels of certain inflammatory mediators, such as prostaglandins and leukotrienes. BCD has also been shown to reduce the production of nitric oxide, a molecule involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
BCD has several advantages for use in laboratory experiments. BCD is a relatively inexpensive compound and is readily available. BCD is also easily synthesized in the lab, allowing for the production of large quantities of the compound. Additionally, BCD is relatively stable and has a low toxicity, making it safe to use in laboratory experiments.
The main limitation of BCD for use in laboratory experiments is that its mechanism of action is not well-understood. Additionally, BCD is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The future directions for BCD include further research into its mechanism of action, the development of new drugs and treatments based on BCD, and the study of its biochemical and physiological effects. Additionally, further research into the synthesis of BCD and its derivatives could lead to the development of new compounds with improved properties. Finally, further research into the use of BCD in the synthesis of polymers and polyesters could lead to the development of new materials with improved properties.
Synthesis Methods
BCD is synthesized through a multi-step process that begins with the reaction of 4-chlorophenylmethyl bromide and 2-bromoethylbenzene in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid and heated to produce BCD. The reaction is shown below:
4-Chlorophenylmethyl bromide + 2-bromoethylbenzene + NaOH → 1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one + NaBr
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one' involves the reaction of 2-amino-5-chlorobenzophenone with 2-bromoethanol and 4-chlorobenzaldehyde in the presence of a base to form the intermediate product, which is then cyclized with the help of a Lewis acid to obtain the final product.", "Starting Materials": [ "2-amino-5-chlorobenzophenone", "2-bromoethanol", "4-chlorobenzaldehyde", "base", "Lewis acid" ], "Reaction": [ "Step 1: 2-amino-5-chlorobenzophenone is reacted with 2-bromoethanol in the presence of a base such as potassium carbonate to form the intermediate product, 1-(2-bromoethyl)-2-amino-5-chlorobenzophenone.", "Step 2: 4-chlorobenzaldehyde is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to form the intermediate product, 1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2-amino-5-chlorobenzophenone.", "Step 3: The intermediate product is then cyclized with the help of a Lewis acid such as zinc chloride to obtain the final product, 1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one." ] } | |
CAS RN |
2411293-73-5 |
Product Name |
1-(2-bromoethyl)-3-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one |
Molecular Formula |
C16H14BrClN2O |
Molecular Weight |
365.7 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
